Cas no 2680851-96-9 (tert-butyl N-2-(cyanomethoxy)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-2-(cyanomethoxy)-4-fluorophenylcarbamate
• CAS No: 2680851-96-9
• MF: C₁₃H₁₅FN₂O₃
• MW: 266.268206834793
• CID: 5651190
• PubChem ID: 165908769
• Update Time: 2025-05-20

tert-butyl N-2-(cyanomethoxy)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680851-96-9
• EN300-28282307
• tert-butyl N-[2-(cyanomethoxy)-4-fluorophenyl]carbamate
• tert-butyl N-2-(cyanomethoxy)-4-fluorophenylcarbamate

• Inchi： 1S/C13H15FN2O3/c1-13(2,3)19-12(17)16-10-5-4-9(14)8-11(10)18-7-6-15/h4-5,8H,7H2,1-3H3,(H,16,17)
• InChI Key： FXTYBZUWQHIWNQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OCC#N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 266.10667051g/mol
• Monoisotopic Mass: 266.10667051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.4Ų

Additional information on tert-butyl N-2-(cyanomethoxy)-4-fluorophenylcarbamate

Comprehensive Overview of tert-butyl N-2-(cyanomethoxy)-4-fluorophenylcarbamate (CAS No. 2680851-96-9)

tert-butyl N-2-(cyanomethoxy)-4-fluorophenylcarbamate (CAS No. 2680851-96-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyanomethoxy group and a fluorophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and development, particularly in the design of kinase inhibitors and other targeted therapies.

The growing interest in tert-butyl N-2-(cyanomethoxy)-4-fluorophenylcarbamate aligns with current trends in precision medicine and sustainable chemistry. As the demand for high-purity intermediates increases, this compound has gained attention for its potential applications in cancer research and neurodegenerative disease studies. Its CAS No. 2680851-96-9 serves as a critical identifier in chemical databases, ensuring accurate sourcing and regulatory compliance.

One of the most searched questions related to this compound is: "What are the synthetic routes for tert-butyl N-2-(cyanomethoxy)-4-fluorophenylcarbamate?" The answer lies in multi-step organic reactions, often involving protecting group strategies and fluorination techniques. Another common query is: "How does the cyanomethoxy group enhance bioavailability?" Studies suggest that this functional group improves metabolic stability, making it a preferred choice for prodrug design.

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In summary, tert-butyl N-2-(cyanomethoxy)-4-fluorophenylcarbamate (CAS No. 2680851-96-9) represents a critical tool in modern chemical research. Its versatility and applicability in life sciences underscore its importance, while its structural features continue to inspire innovation in synthetic chemistry. For researchers seeking reliable data, this compound’s CAS registry number ensures traceability and quality assurance across global supply chains.